Cas no 5339-08-2 (N-[2-(2-nitrophenyl)ethyl]propan-1-amine)

• Product Name: N-[2-(2-nitrophenyl)ethyl]propan-1-amine
• CAS No: 5339-08-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 3034309
• PubChem ID: 220562
• Update Time: 2025-04-21

N-[2-(2-nitrophenyl)ethyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-nitrophenyl)ethyl]propan-1-amine
• (2-Nitro-phenaethyl)-propyl-amin; dimethyl[2-(2-nitrophenyl)ethyl]propanedioate; (2-nitro-phenethyl)-malonic acid dimethyl ester; (2-nitro-phenethyl)-propyl-amine; (2-Nitro-phenaethyl)-malonsaeure-dimethylester; SureCN7055419; AR-1I5799; AC1L58PT; NSC3022; N-(ortho-nitrophenyl)propylamine; AC1Q205B; CTK4J9082;
• AKOS011841989
• DTXSID40968039
• 5339-08-2
• NSC3467
• NSC-3467
• SCHEMBL3238272

• Inchi： 1S/C11H16N2O2/c1-2-8-12-9-7-10-5-3-4-6-11(10)13(14)15/h3-6,12H,2,7-9H2,1H3
• InChI Key： NATOCEDSZBLLGG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCNCCC)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 310.9°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.534
• PSA: 55.17
• LogP: 3.05100